Cas no 1805328-70-4 (3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide)

• Product Name: 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide
• CAS No: 1805328-70-4
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4917330
• Update Time: 2025-05-21

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide
• 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-6(9)3-4(7(10)14)11-1-2(12)5(3)13/h1,6,12H,(H2,10,14)(H,11,13)
• InChI Key： RVYKNASNKQGCPO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1C(N)=O)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.3
• Topological Polar Surface Area: 92.4

Additional information on 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide

3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide (CAS No. 1805328-70-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a difluoromethyl group and a carboxamide functional group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide. Researchers have employed innovative methodologies, such as transition metal-catalyzed cross-coupling reactions and enzymatic transformations, to achieve high yields and purity levels. These breakthroughs have significantly enhanced the accessibility of this compound for further studies and commercial applications.

The biological activity of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide has been extensively investigated in recent years. Studies have demonstrated its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, preclinical research has shown that this compound exhibits potent anti-inflammatory properties and can inhibit the activity of certain kinases associated with disease progression.

In addition to its pharmacological applications, 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide has also been explored for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have highlighted its potential as a component in advanced materials for solar cells and light-emitting diodes (LEDs), where its ability to efficiently transport charges is highly advantageous.

The synthesis and characterization of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide have been documented in numerous scientific journals, showcasing its versatility across multiple disciplines. Its structural features, including the electron-withdrawing difluoromethyl group and the hydroxyl functionalities on the pyridine ring, contribute to its reactivity and selectivity in various chemical reactions.

Moreover, the environmental impact of 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide has been a topic of interest. Researchers have evaluated its biodegradability and toxicity profiles under different conditions. These studies are crucial for ensuring that the compound can be safely utilized in industrial processes without posing risks to ecosystems or human health.

In conclusion, 3-(Difluoromethyl)-4,5-dihydroxypyridine-2-carboxamide (CAS No. 1805328-70-4) stands as a remarkable example of how modern chemical innovation can lead to versatile compounds with wide-ranging applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking to harness its unique properties for beneficial purposes.